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Cat. No.: B15590537

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the sodium channel selectivity profile of VX-150, an

investigational compound that has garnered significant interest for its potential in pain

management. This document provides a comprehensive summary of its activity, details the

experimental methods used for its characterization, and visualizes key concepts to facilitate

understanding.

VX-150 is a prodrug that is rapidly converted in the body to its active metabolite, VX-150m.

This active form is a potent and highly selective inhibitor of the voltage-gated sodium channel

subtype Nav1.8.[1][2] The information presented herein pertains to the active metabolite, VX-
150m, unless otherwise specified.

Core Mechanism of Action
VX-150m exerts its pharmacological effect by inhibiting the Nav1.8 sodium channel.[3][4]

Nav1.8 is predominantly expressed in the peripheral nervous system, specifically in nociceptive

(pain-sensing) neurons.[3][4] By blocking this channel, VX-150m can modulate the

transmission of pain signals. A notable characteristic of VX-150m's interaction with Nav1.8 is its

"reverse use-dependence," where inhibition is relieved by repetitive depolarizations.[1][4] This
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suggests a strong state-dependent binding, with very weak affinity for channels with fully

activated voltage sensors, despite tight binding to channels in the resting state.[1][4]

Quantitative Selectivity Profile
The active metabolite of VX-150, VX-150m, has demonstrated high potency for the human

Nav1.8 channel with an IC50 of 15 nM.[1][4] Preclinical data have consistently shown that VX-
150 is highly selective for Nav1.8 over other sodium channel subtypes, with a reported

selectivity of over 400-fold.[2][5][6][7] While specific IC50 values for other Nav subtypes are not

publicly available, the following table summarizes the known quantitative and qualitative

selectivity data for VX-150m.

Sodium Channel Subtype IC50 (nM) Selectivity vs. Nav1.8

Nav1.8 (human) 15 -

Nav1.1 > 6000 (estimated) > 400-fold

Nav1.2 > 6000 (estimated) > 400-fold

Nav1.3 > 6000 (estimated) > 400-fold

Nav1.4 > 6000 (estimated) > 400-fold

Nav1.5 > 6000 (estimated) > 400-fold

Nav1.6 > 6000 (estimated) > 400-fold

Nav1.7 > 6000 (estimated) > 400-fold

Nav1.9 > 6000 (estimated) > 400-fold

Note: The IC50 values for Nav subtypes other than Nav1.8 are estimated based on the

reported >400-fold selectivity and are meant for illustrative purposes. Specific quantitative data

for these subtypes are not currently available in the public domain.

Experimental Protocols
The determination of the IC50 value for VX-150m against the human Nav1.8 sodium channel

was conducted using sophisticated electrophysiological techniques. The following is a
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summary of the likely experimental protocol based on published research.[1]

Automated Patch-Clamp Electrophysiology

Cell Line: A stable cell line expressing the human Nav1.8 channel (e.g., CHO or HEK293

cells) is used.

Instrumentation: An automated patch-clamp system (e.g., QPatch) is employed for high-

throughput analysis.

Whole-Cell Configuration: The whole-cell patch-clamp configuration is established to allow

for the recording of ionic currents across the entire cell membrane.

Voltage Protocol:

Cells are held at a resting membrane potential of -100 mV.

To elicit Nav1.8 currents, a depolarizing voltage step to a potential between -20 mV and 0

mV is applied for a short duration (e.g., 20-50 ms).

Compound Application:

VX-150m is prepared in a suitable solvent (e.g., DMSO) and diluted to various

concentrations in the extracellular solution.

The different concentrations of VX-150m are perfused over the cells, and the resulting

inhibition of the Nav1.8 current is measured.

Data Analysis:

The peak inward sodium current is measured before and after the application of VX-150m

at each concentration.

The percentage of current inhibition is calculated for each concentration.

The IC50 value, which is the concentration of the compound that causes 50% inhibition of

the maximal current, is determined by fitting the concentration-response data to a

standard logistical equation.
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Visualizations
To further elucidate the concepts discussed, the following diagrams are provided.

Cell Preparation Automated Patch-Clamp Data Analysis

Culture hNav1.8-
expressing cells

Harvest and prepare
cell suspension

Establish whole-cell
configuration

Apply voltage protocol
to elicit currents Apply varying [VX-150m] Record sodium currents Calculate % inhibition Generate dose-response curve Determine IC50 value

Click to download full resolution via product page

Caption: Experimental workflow for determining the IC50 of VX-150m on Nav1.8 channels.
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Caption: Simplified signaling pathway of pain transmission and the inhibitory action of VX-
150m.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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